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This guide provides a comparative study of mannose 6-phosphate (M6P) residue content in
various recombinant lysosomal enzymes. The M6P content is a critical quality attribute for
these enzymes, as it is the key targeting signal for their uptake into lysosomes via M6P
receptors, a crucial step for the efficacy of enzyme replacement therapies (ERTS) for lysosomal
storage diseases.[1][2]

Data Presentation: Comparative M6P Content

The following table summarizes the mannose 6-phosphate content of several commercially
available recombinant lysosomal enzymes. This data is essential for comparing the potential
efficacy of different ERT products.
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Recombinant Lysosomal Enzyme M6P Content (mol/mol enzyme)
Agalsidase alfa 2.1[1]12]

Agalsidase beta 2.9[1]12]

Modified a-N-acetylgalactosaminidase 5.9[1][2]

Alglucosidase alfa 0.7[1][2]

Laronidase 2.5[1][2]

Idursulfase 3.2[1][2]

Imiglucerase <0.3[1][2]

Signaling Pathway and Experimental Workflow

To understand the significance of M6P and the methods for its quantification, the following
diagrams illustrate the M6P-dependent lysosomal targeting pathway and a general
experimental workflow for M6P analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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